Cas no 10129-44-9 (1-(2-propen-1-yl)-Pyridinium bromide)

• Product Name: 1-(2-propen-1-yl)-Pyridinium bromide
• CAS No: 10129-44-9
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• CID: 174521
• PubChem ID: 82380
• Update Time: 2025-04-19

1-(2-propen-1-yl)-Pyridinium bromide Chemical and Physical Properties

Names and Identifiers

• 1-(2-propen-1-yl)-Pyridinium bromide
• 1-prop-2-enylpyridin-1-ium,bromide
• Pyridinium,1-(2-propen-1-yl)-, bromide (1:1)
• 1-(2-Propenyl)pyridinium bromide
• 1-(Prop-2-enyl)pyridinium bromide
• 1-ALLYLPYRIDINIUM BROMIDE
• 1-Allyl-pyridinium,Bromid
• 1-allyl-pyridinium,bromide
• N-Allyl pyridinium bromide
• Pyridinium,1-allyl-,bromide
• NSC 11454
• Pyridinium, 1-(2-propen-1-yl)-, bromide (1:1)
• EINECS 233-362-5
• NSC11454
• Pyridinium, 1-(2-propenyl)-, bromide
• Allylpyridiniumbromid
• AKOS015912467
• 1-prop-2-enylpyridin-1-ium;bromide
• 10129-44-9
• Pyridinium, 1-allyl-, bromide
• SCHEMBL360656
• NSC-11454
• DTXSID40884447
• AI3-16435
• NS00043610

• Inchi： 1S/C8H10N.BrH/c1-2-6-9-7-4-3-5-8-9;/h2-5,7-8H,1,6H2;1H/q+1;/p-1
• InChI Key： KLCKMAMMLDRAQP-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C=CC=CC=1)CC=C

Computed Properties

• Exact Mass: 199.00000
• Monoisotopic Mass: 199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 82.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.9A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 3.88000
• LogP: -1.83590

1-(2-propen-1-yl)-Pyridinium bromide Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38